N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H24N4O4/c1-5-30-21-13-20(23-14(2)24-21)25-16-7-9-17(10-8-16)26-22(27)15-6-11-18(28-3)19(12-15)29-4/h6-13H,5H2,1-4H3,(H,26,27)(H,23,24,25)
• InChI Key: ZLLUEACGKISPRW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C22H24N4O4
• Molecular Weight: 408.4 g/mol

Description

N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3,4-dimethoxybenzamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. Chronic pain is a debilitating condition that affects millions of people worldwide and is often difficult to treat effectively. EMA401 has shown promise in preclinical and clinical studies as a potential treatment for chronic pain, with a mechanism of action that is distinct from existing pain medications.

Scientific Research Applications

Synthesis and Characterization

Synthesis and Polymer Application : The compound has been utilized in the synthesis of novel aromatic polyimides, showcasing its relevance in polymer science. These polymers exhibited solubility in common organic solvents and demonstrated high thermal stability, with degradation temperatures ranging significantly, indicating their potential for high-performance materials applications (Butt et al., 2005).

Precursor for Radioligands : As a precursor, it has contributed to the synthesis of intermediates like S)-(-)-N-(1-Allylpyrrolidin-2-ylmethyl)-5-(3-hydroxypropyl)-2,3-dimethoxybenzamide, which is crucial for producing radioligands used in medical imaging, indicating its value in diagnostic applications (Jing, 2004).

Biological Evaluation and Applications

Antiviral Activity : The compound's derivatives have been evaluated for their antiviral activities, showing significant inhibition of retrovirus replication in cell culture. This suggests potential therapeutic applications in treating viral infections (Hocková et al., 2003).

Anticancer and Anti-inflammatory Agents : Derivatives of this compound have been synthesized and assessed for their analgesic and anti-inflammatory potential. Some derivatives have emerged as more potent than standard drugs, highlighting their potential in developing new therapeutic agents for pain and inflammation management (Chhabria et al., 2007).

Antioxidant Properties : A study on benzamide derivatives, including compounds related to N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3,4-dimethoxybenzamide, highlighted their promising antioxidant capacities. These findings suggest their potential application in mitigating oxidative stress-related conditions (Perin et al., 2018).